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Compound of Interest

Compound Name: Jasminin

Cat. No.: B1164225 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Jasminin is a bioactive compound found in several species of the Jasminum

genus, notably in the leaves of Winter Jasmine (Jasminum nudiflorum)[1]. As a monomer with

significant antibacterial properties, Jasminin presents a promising lead compound for the

development of novel antibacterial agents[1]. Its chemical structure is related to the

jasmonates, a class of plant hormones that play critical roles in regulating plant defense

mechanisms against pathogens and herbivores, as well as developmental processes[2][3].

Understanding the extraction and purification of this compound is the first critical step in

leveraging its therapeutic potential.

The protocols outlined below are based on established solvent extraction and chromatographic

techniques, providing a robust and reproducible method for obtaining high-purity Jasminin for

research and development purposes[1].

Biological Context: The Jasmonate Signaling Pathway Jasmonates, including jasmonic acid

(JA) and its derivatives, are key signaling molecules in plants. The core signaling pathway is

initiated by the bioactive form, jasmonoyl-isoleucine (JA-Ile), which binds to the F-box protein

CORONATINE INSENSITIVE 1 (COI1)[4]. This binding event promotes the ubiquitination and

subsequent degradation of JASMONATE-ZIM DOMAIN (JAZ) repressor proteins by the 26S

proteasome. The degradation of JAZ proteins releases transcription factors, such as MYC2,

allowing them to activate the expression of jasmonate-responsive genes, which are crucial for
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defense and developmental processes[2][4]. The study of compounds like Jasminin, which are

structurally related to this pathway, is of high interest in drug discovery.
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(Jasminum nudiflorum leaves)

Drying (45°C) &
Grinding (40-mesh sieve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN102250174A - Method for extracting jasminin from winter jasmine leaves - Google
Patents [patents.google.com]

2. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: High-Purity Jasminin Extraction and
Purification from Plant Leaves]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164225#jasminin-extraction-and-purification-from-
plant-leaves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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